
Benzyl Glycolate: Technical Safety & Handling
Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Benzyl glycolate

CAS No.: 80409-16-1

Cat. No.: B1332358

Get Quote

Executive Summary
Benzyl glycolate (CAS: 30379-58-9) is an ester intermediate utilized primarily in the synthesis

of polymeric phosphazenes, carbohydrate building blocks, and as a prodrug moiety in

medicinal chemistry.[1][2][3] While often categorized generically as an organic ester, its safety

profile is complex due to its metabolic and hydrolytic instability. Upon contact with moisture or

biological esterases, it degrades into Benzyl Alcohol (a known sensitizer) and Glycolic Acid (a

corrosive alpha-hydroxy acid).

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a mechanistic

risk assessment. It establishes a "Read-Across" safety protocol, treating the compound with the

rigor required for its most hazardous metabolites.

Physicochemical Profile
Table 1: Key Physicochemical Properties
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Property Value Context for Handling

CAS Number 30379-58-9 Unique Identifier

Molecular Formula C₉H₁₀O₃ MW: 166.17 g/mol

Physical State
Liquid (Colorless to pale

yellow)

Viscosity considerations for

pipetting

Boiling Point ~136 °C at 19 hPa
Low volatility under ambient

conditions

Density 1.171 g/mL at 25 °C
Denser than water; sinks in

aqueous spills

Solubility
Soluble in organic solvents;

limited water solubility

Hydrolyzes slowly in aqueous

media

Flash Point >113 °C (Closed Cup) Class IIIB Combustible Liquid

Toxicological Assessment & Mechanism[7]
The Hydrolysis Hazard
The primary toxicological risk of benzyl glycolate stems from its hydrolysis. In physiological

conditions (or improper storage), the ester bond cleaves. This reaction dictates the safety

profile.

Direct Toxicity: Limited specific data exists for the intact ester. Indirect Toxicity (Metabolites):

Glycolic Acid (CAS 79-14-1): Classified as Skin Corr. 1B. It causes severe skin burns and

eye damage.[4][5][6][7]

Benzyl Alcohol (CAS 100-51-6): Classified as Acute Tox. 4 (Oral/Inhalation) and Skin Sens.

1B.[8] It is a known contact allergen.

Mechanistic Pathway Diagram
The following diagram illustrates the degradation pathway that drives the safety requirements.
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Figure 1: Metabolic and environmental hydrolysis of Benzyl Glycolate yielding toxicologically

distinct byproducts.

Biological Activity (Drug Development Context)
Recent research indicates Benzyl Glycolate is not merely an inert intermediate. It has been

shown to interact with Toll-like Receptor 4 (TLR-4) on macrophages, potentially initiating the

production of inflammatory cytokines (TNF-α, IL-1β).

Implication: Researchers handling this compound in immunological assays must account for

this intrinsic activity to avoid confounding results.

Risk Management & Hierarchy of Controls
Effective safety relies on a hierarchy of controls, prioritizing engineering solutions over personal

protective equipment (PPE).
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Figure 2: Risk management hierarchy tailored for Benzyl Glycolate handling.

Engineering Controls
Ventilation: All open handling must occur within a certified chemical fume hood to capture

vapors and prevent inhalation of hydrolysis products.

Inert Atmosphere: Store and dispense under Nitrogen or Argon. Moisture exclusion prevents

the formation of corrosive glycolic acid crystals within the container.

Personal Protective Equipment (PPE)
Eye/Face: Chemical splash goggles are mandatory. A face shield is recommended during

synthesis scale-up (>100mL) due to the corrosive potential of the glycolic acid metabolite.

Skin:
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Standard: Nitrile rubber gloves (minimum thickness 0.11 mm) for splash protection.

Immersion/Spill: Butyl rubber or Viton gloves are superior for prolonged contact with

benzyl esters.

Respiratory: If fume hood is unavailable (not recommended), use a respirator with Type A

(Organic Vapor) and P2 (Particulate) filters.

Operational Protocols
Storage and Stability

Temperature: Store at 2–8 °C (Refrigerated).

Environment: Hygroscopic.[8] Keep container tightly closed in a dry, well-ventilated place.

Incompatibilities: Strong oxidizing agents and strong bases (induces rapid hydrolysis).

Synthesis & Reaction Setup
Quenching: When using Benzyl Glycolate in reactions (e.g., glycosylation), quench

reactions with buffered solutions rather than strong acids/bases to prevent uncontrolled ester

cleavage.

Solvent Choice: Avoid protic solvents (methanol, water) for long-term storage of stock

solutions. Use anhydrous DMF or DMSO.

Spill Response
Evacuate: Clear the immediate area.

PPE Up: Don chemical resistant gloves and goggles.

Contain: Use sand or vermiculite to dike the spill.

Neutralize: Treat the spill area with a weak base (e.g., Sodium Bicarbonate) to neutralize any

generated glycolic acid.
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Disposal: Collect in a container marked for organic hazardous waste. Do not flush down the

drain.[9]

Regulatory Landscape[5][6][8][10][13][14][15][16]
TSCA (USA): Status varies by supplier; often treated as "Research and Development (R&D)

Exemption" only. Verify specific inventory status before industrial scaling.

REACH (EU): Not fully registered as a high-volume substance. Treat as a candidate for skin

sensitization and eye irritation classification based on metabolites.

Transport: Generally not regulated as Dangerous Goods (ADR/IATA) unless in bulk where

"Environmentally Hazardous" clauses may apply depending on purity and additives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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